Cas no 645399-25-3 (1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-)

1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)- structure
645399-25-3 structure
Product Name:1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-
CAS No:645399-25-3
MF:C54H36N6
MW:768.903851509094
CID:423004
PubChem ID:71379700
Update Time:2025-04-19

1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine, 2,4,6-tris(4,6-diphenyl-2-pyridinyl)-
    • 2,4,6-tris(4,6-diphenylpyridin-2-yl)-1,3,5-triazine
    • DTXSID90802252
    • SCHEMBL17995386
    • 645399-25-3
    • Inchi: 1S/C54H36N6/c1-7-19-37(20-8-1)43-31-46(40-25-13-4-14-26-40)55-49(34-43)52-58-53(50-35-44(38-21-9-2-10-22-38)32-47(56-50)41-27-15-5-16-28-41)60-54(59-52)51-36-45(39-23-11-3-12-24-39)33-48(57-51)42-29-17-6-18-30-42/h1-36H
    • InChI Key: GJGCCNUIADTBMJ-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1N=C(C2C=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)N=2)N=C(C2C=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)N=2)N=1

Computed Properties

  • Exact Mass: 768.30048
  • Monoisotopic Mass: 768.30014517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 9
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.7
  • Topological Polar Surface Area: 77.3Ų

Experimental Properties

  • PSA: 77.34
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